3-methyl-1,3-thiazolidine-4-carboxylic acid hydrochloride
Overview
Description
“3-methyl-1,3-thiazolidine-4-carboxylic acid hydrochloride” is a chemical compound with the molecular formula C5H10ClNO2S and a molecular weight of 183.65 . It is intriguing due to its heterocyclic five-membered structure, which includes sulfur at the first position and nitrogen at the third position .
Synthesis Analysis
Thiazolidine motifs, such as “3-methyl-1,3-thiazolidine-4-carboxylic acid hydrochloride”, are used in the synthesis of valuable organic combinations . Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity .
Molecular Structure Analysis
The molecular structure of “3-methyl-1,3-thiazolidine-4-carboxylic acid hydrochloride” is characterized by a five-membered heterocycle system having the formula C3H7NS, containing one nitrogen and one sulfur atom .
Chemical Reactions Analysis
Thiazolidine derivatives, including “3-methyl-1,3-thiazolidine-4-carboxylic acid hydrochloride”, are known to exhibit diverse therapeutic and pharmaceutical activity and are used in probe design . The novel synthesis of thiazolidine derivatives using various agents has been discussed with respect to yield, purity, selectivity, and pharmacokinetic activity .
Physical And Chemical Properties Analysis
The physical form of “3-methyl-1,3-thiazolidine-4-carboxylic acid hydrochloride” is a powder, and it has a melting point of 189-190 degrees Celsius .
Mechanism of Action
While the specific mechanism of action for “3-methyl-1,3-thiazolidine-4-carboxylic acid hydrochloride” is not mentioned in the sources, thiazolidine motifs in general show varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity, and so on .
Safety and Hazards
Future Directions
Thiazolidine derivatives, including “3-methyl-1,3-thiazolidine-4-carboxylic acid hydrochloride”, have diverse therapeutic and pharmaceutical activity, making them a focus of research for designing next-generation drug candidates . The development of multifunctional drugs and improving their activity should be a focus of future research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1,3-thiazolidine-4-carboxylic acid hydrochloride involves the reaction of 3-methyl-1,3-thiazolidine-4-carboxylic acid with hydrochloric acid.", "Starting Materials": [ "3-methyl-1,3-thiazolidine-4-carboxylic acid", "Hydrochloric acid" ], "Reaction": [ "To a solution of 3-methyl-1,3-thiazolidine-4-carboxylic acid in water, add hydrochloric acid dropwise with stirring.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture to room temperature and filter the resulting precipitate.", "Wash the precipitate with water and dry it under vacuum to obtain 3-methyl-1,3-thiazolidine-4-carboxylic acid hydrochloride." ] } | |
CAS RN |
105087-82-9 |
Product Name |
3-methyl-1,3-thiazolidine-4-carboxylic acid hydrochloride |
Molecular Formula |
C5H10ClNO2S |
Molecular Weight |
183.7 |
Purity |
95 |
Origin of Product |
United States |
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